![molecular formula C26H26N4O5 B2565091 ethyl 2-({[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetyl}amino)benzoate CAS No. 1251697-11-6](/img/structure/B2565091.png)
ethyl 2-({[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetyl}amino)benzoate
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Description
Ethyl 2-({[3-(2-methoxyethyl)-4-oxo-7-phenyl-3,4-dihydro-5H-pyrrolo[3,2-d]pyrimidin-5-yl]acetyl}amino)benzoate is a useful research compound. Its molecular formula is C26H26N4O5 and its molecular weight is 474.517. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
One notable application involves the preparation of heterocyclic systems, such as N3-protected 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones and other derivatives, through the use of related reagents. These compounds play a significant role in medicinal chemistry, offering potential as pharmaceuticals due to their structural diversity and complexity (Selič, Grdadolnik, & Stanovnik, 1997).
Antijuvenile Hormone Agents
Research also extends into the development of novel antijuvenile hormone (anti-JH) agents, indicative of the broader insecticidal and pest control applications of similar ethyl benzoate derivatives. Compounds such as ethyl 4-[2-(6-methyl-3-pyridyloxy)butyloxy]benzoate have demonstrated efficacy in inducing precocious metamorphosis in larvae, highlighting their potential in agricultural pest management (Ishiguro et al., 2003).
Herbicidal Activity
Further applications include the synthesis of analogs for herbicidal activity, where modifications of the core structure result in compounds with significant action against specific weeds. This demonstrates the role of such compounds in the development of new herbicides for crop protection (Tamaru et al., 1997).
Molecular Interactions and Crystal Packing
Studies also delve into the molecular interactions and crystal packing of related compounds, providing insights into their structural properties and the potential for designing materials with specific characteristics. For instance, the analysis of ethyl (Z)-2-cyano-3-[(4-alkoxyphenyl)amino]prop-2-enoates reveals intricate packing patterns influenced by nonhydrogen bonding interactions, contributing to the understanding of molecular assembly and design (Zhang, Wu, & Zhang, 2011).
Environmental Degradation
Additionally, the degradation of related compounds by microorganisms like Aspergillus niger suggests avenues for addressing environmental contamination by similar chemicals. This research underscores the importance of biodegradation in mitigating the impact of synthetic compounds on ecosystems (Sharma, Banerjee, & Choudhury, 2012).
properties
IUPAC Name |
ethyl 2-[[2-[3-(2-methoxyethyl)-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-5-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N4O5/c1-3-35-26(33)19-11-7-8-12-21(19)28-22(31)16-30-15-20(18-9-5-4-6-10-18)23-24(30)25(32)29(17-27-23)13-14-34-2/h4-12,15,17H,3,13-14,16H2,1-2H3,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDZRICMISKFPBY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)CN2C=C(C3=C2C(=O)N(C=N3)CCOC)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N4O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
474.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.